Cas no 110501-26-3 (Methyl 3-Amino-2-fluoropropanoate Hydrochloride)

• Product Name: Methyl 3-Amino-2-fluoropropanoate Hydrochloride
• CAS No: 110501-26-3
• MF: C₄H₉ClFNO₂
• MW: 157.571163892746
• MDL: MFCD20723408
• CID: 3604661
• PubChem ID: 76026949
• Update Time: 2025-11-01

Methyl 3-Amino-2-fluoropropanoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-amino-2-fluoro-, methyl ester, hydrochloride
• Methyl 3-Amino-2-fluoropropanoate Hydrochloride
• methyl 3-amino-2-fluoropropanoate HCl
• PEPPPSUJKNPBDA-UHFFFAOYSA-N
• EN300-220564
• 987-183-9
• AT15554
• TXB10004
• 110501-26-3
• 3-amino-2-fluoropropionic acid methyl ester hydrochloride
• KEA50126
• methyl 3-amino-2-fluoropropanoate;hydrochloride
• methyl3-amino-2-fluoropropanoatehydrochloride
• SCHEMBL2646864

• MDL： MFCD20723408
• Inchi： 1S/C4H8FNO2.ClH/c1-8-4(7)3(5)2-6;/h3H,2,6H2,1H3;1H
• InChI Key： PEPPPSUJKNPBDA-UHFFFAOYSA-N
• SMILES： C(F)(CN)C(=O)OC.Cl

Computed Properties

• Exact Mass: 157.0305844Da
• Monoisotopic Mass: 157.0305844Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 86.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3-Amino-2-fluoropropanoate Hydrochloride

Recent Advances in the Application of Methyl 3-Amino-2-fluoropropanoate Hydrochloride (CAS: 110501-26-3) in Chemical Biology and Pharmaceutical Research

Methyl 3-Amino-2-fluoropropanoate Hydrochloride (CAS: 110501-26-3) has emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceuticals. Recent studies highlight its significance in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. This compound's unique fluorinated structure enhances its reactivity and bioavailability, making it a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 3-Amino-2-fluoropropanoate Hydrochloride in the synthesis of fluorinated analogs of known anticancer drugs. The research team utilized this compound to introduce fluorine atoms at strategic positions, resulting in derivatives with improved metabolic stability and target binding affinity. The study reported a 40% increase in potency against specific cancer cell lines compared to non-fluorinated counterparts.

In the field of neurology, researchers have explored the application of this compound in the development of fluorinated neurotransmitter analogs. A recent Nature Chemical Biology publication (2024) described its use in creating novel GABA receptor modulators with enhanced blood-brain barrier penetration. The fluorinated derivatives showed promising results in preclinical models of epilepsy and neuropathic pain, with reduced side-effect profiles compared to existing treatments.

The synthetic versatility of Methyl 3-Amino-2-fluoropropanoate Hydrochloride has also been demonstrated in peptide chemistry. A 2024 ACS Chemical Biology report detailed its incorporation into fluorinated peptide scaffolds, resulting in compounds with improved proteolytic stability and membrane permeability. These advances open new possibilities for peptide-based drug development, particularly for intracellular targets previously considered undruggable.

Recent analytical studies have focused on optimizing the production and purification processes for this compound. A 2023 Organic Process Research & Development paper presented a novel continuous flow synthesis method that improved yield by 25% while reducing waste generation. These process improvements are crucial for scaling up production to meet the growing demand in pharmaceutical development.

The safety profile of Methyl 3-Amino-2-fluoropropanoate Hydrochloride has been extensively studied, with recent toxicological assessments confirming its suitability for pharmaceutical applications. A 2024 Regulatory Toxicology and Pharmacology study established comprehensive safety data, including acute and subchronic toxicity parameters, supporting its use in drug development pipelines.

Looking forward, researchers anticipate expanding applications of this compound in radiopharmaceuticals and PET tracer development, leveraging the fluorine atom for isotopic labeling. Several ongoing clinical trials are investigating drugs derived from this intermediate, with preliminary results expected in late 2024. The compound's versatility continues to make it a focus of innovation in chemical biology and drug discovery.